N-(tert-butyl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-tert-butyl-2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H21N5OS/c1-16(2,3)17-13(22)11-23-15-19-18-14-20(9-10-21(14)15)12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,17,22)
• InChI Key: OMQZDDBSKPKODW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CSC1=NN=C2N1CCN2C3=CC=CC=C3
• Molecular Formula: C16H21N5OS
• Molecular Weight: 331.4 g/mol
• CAS No.: 923164-19-6

Description

N-(tert-butyl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H21N5OS and its molecular weight is 331.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis Techniques

Research on compounds with similar structures has focused on innovative synthesis techniques, including the design and synthesis of fused heterocyclic substances which are core fragments of various drug molecules. These compounds are synthesized through coupling reactions and their structures are confirmed by techniques like NMR, FT-IR, and X-ray diffraction studies (Dong-Mei Chen et al., 2021).

Structural Elucidation

The detailed structural elucidation of related compounds is achieved using NMR, LC-MS/MS spectral data, and elemental analyses. These methods provide insights into the molecular architecture and potential reactive sites of the compounds, which are crucial for their application in scientific research (A. Evren et al., 2019).

Biological and Chemical Properties

Anticancer Activity

Some derivatives exhibit significant anticancer activity, demonstrating the potential of these compounds in oncological research. The antitumor activities of certain derivatives against human lung adenocarcinoma cells and other cancer cell lines highlight their relevance in the development of new therapeutic agents (L. Yurttaş et al., 2015).

Antimicrobial Activity

The antimicrobial properties of related compounds have been explored, with some derivatives showing potent activity against a range of bacterial and fungal strains. This suggests potential applications in the development of new antimicrobial agents (Asmaa M. Fahim & Eman H. I. Ismael, 2019).

Antioxidant Properties

Research into the antioxidant capabilities of benzimidazole derivatives indicates potential applications in enhancing the oxidation stability of various substances. This research provides a foundation for the development of new antioxidants for industrial and pharmacological use (J. Basta et al., 2017).